Cas no 57-83-0 (Progesterone)

• Product Name: Progesterone
• CAS No: 57-83-0
• MF: C₂₁H₃₀O₂
• MW: 314.461706638336
• MDL: MFCD00003658
• CID: 33675
• PubChem ID: 24278618
• Update Time: 2025-08-06

Progesterone Chemical and Physical Properties

Names and Identifiers

• Progesterone
• 3,20-pregnene-4
• 4-pregnene-3,20-dione
• beta-progesterone
• corlutin
• corlutina
• corluvite
• corporin
• corpus luteum hormone
• delta4-pregnene-3,20-dione
• delta(sup4)-pregnene-3,20-dione
• flavolutan
• fologenon
• gestone
• gestormone
• glanducorpin
• hormoflaveine
• hormoluton
• lipolutin
• lucorteum sol
• luteal hormone
• Lutein
• luteinique
• luteodyn
• luteogan
• luteohormone
• luteol
• luteosan
• luteostab
• luteovis
• Lutex
• lutidon
• lutocyclin
• lutocyclin m
• lutocylin
• lutocylol
• lutoform
• lutogyl
• lutren
• lutromone
• piaponon
• pranone
• Pregn-4-ene-3,20-dione
• pregnendione
• pregnenedione
• primolut
• progekan
• progesterol
• progesteronum
• progestin
• progestone
• prolidon
• (S)-Pregn-4-en-3,20-dione
• synovex s
• syntolutan
• CARBOSYNTH FP27173
• Pregesterone
• Progesterone solution
• PROGESTERONE(AS)
• CIDR
• Crinone
• D4-pregnene-3,20-dione
• Gestron
• Luteum
• Lutin
• pregn-4-en-3,20-dione
• U 3672
• Agolutin
• Utrogestan
• Syngesterone
• Progestron
• Cyclogest
• Prometrium
• Methylpregnone
• Progestronol
• Progestasert
• Lutociclina
• Luteopur
• Protormone
• Progestosol
• Lingusorbs
• Gynolutone
• 2755-10-4
• Gelbkoerperhormon
• (S)-4-Pregnene-3,20-dione
• 14546-13-5
• (S)-Progesterone
• Progesteron
• 2000-66-0
• 57-83-0
• 17alpha-progesterone
• 5750-05-0
• Delta(4)-pregnene-3,20-dione
• Akrolutin
• Progesterone standard

• MDL： MFCD00003658
• Inchi： 1S/C21H30O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h12,16-19H,4-11H2,1-3H3/t16?,17-,18?,19?,20+,21-/m1/s1
• InChI Key： RJKFOVLPORLFTN-OYEBDCLDSA-N
• SMILES： O=C(C)[C@H]1CCC2C3CCC4=CC(CC[C@]4(C)C3CC[C@@]21C)=O
• BRN： 1915950

Computed Properties

• Exact Mass: 314.22500
• Monoisotopic Mass: 314.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 3.9
• Topological Polar Surface Area: 34.1

Experimental Properties

• Color/Form: Powder
• Density: d23 1.166; d20 1.171
• Melting Point: 128-132 °C (lit.)
• Boiling Point: 394.13°C (rough estimate)
• Flash Point: 2℃(35.6℉)(lit.)
• Refractive Index: 182 ° (C=2, Dioxane)
• Solubility: H2O: 25 mg/mL, may be clear to slightly hazy
• Water Partition Coefficient: <0.1 g/100 mL at 19 ºC
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 34.14000
• LogP: 4.72350
• Sensitiveness: Sensitive to light
• Merck: 7773
• Specific Rotation: 186 º (c=1, ethanol)
• Solubility: Soluble in alcohol, acetone and dioxane, slightly soluble in vegetable oil, insoluble in water. Stable in air.

Progesterone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H351
• Warning Statement： P281
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S36/37-S45
• Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
• RTECS：TW0175000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R40
• Safety Term：S36/37;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Natural Products and Extracts Plant Extracts Plant based Platypodium elegans
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Solvents and Organic Chemicals Organic Compounds